Cas no 1891448-43-3 (3-(2,4,5-trifluorophenyl)-1,2-oxazol-5-amine)

• Product Name: 3-(2,4,5-trifluorophenyl)-1,2-oxazol-5-amine
• CAS No: 1891448-43-3
• MF: C₉H₅F₃N₂O
• MW: 214.144012212753
• CID: 6232758
• PubChem ID: 117304888
• Update Time: 2025-09-28

3-(2,4,5-trifluorophenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-trifluorophenyl)-1,2-oxazol-5-amine
• 5-Amino-3-(2,4,5-trifluorophenyl)isoxazole
• 3-(2,4,5-Trifluorophenyl)isoxazol-5-amine
• MFCD33022553
• 1891448-43-3
• SY280574
• EN300-1796596

• Inchi： 1S/C9H5F3N2O/c10-5-2-7(12)6(11)1-4(5)8-3-9(13)15-14-8/h1-3H,13H2
• InChI Key： BXVRQOCEVFRQKB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C1C=C(N)ON=1)F)F

Computed Properties

• Exact Mass: 214.03539727g/mol
• Monoisotopic Mass: 214.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52Ų

Additional information on 3-(2,4,5-trifluorophenyl)-1,2-oxazol-5-amine

Introduction to 3-(2,4,5-trifluorophenyl)-1,2-oxazol-5-amine (CAS No. 1891448-43-3)

3-(2,4,5-trifluorophenyl)-1,2-oxazol-5-amine (CAS No. 1891448-43-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of the trifluoromethyl group and the amine functionality in its structure makes it a promising candidate for various drug discovery programs.

The chemical structure of 3-(2,4,5-trifluorophenyl)-1,2-oxazol-5-amine is characterized by a 1,2-oxazole ring substituted with a 2,4,5-trifluorophenyl group and an amino group. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of molecules, making it an attractive feature for drug design. The amine functionality provides opportunities for further functionalization and optimization of the compound's pharmacological properties.

Recent studies have explored the potential of 3-(2,4,5-trifluorophenyl)-1,2-oxazol-5-amine in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-(2,4,5-trifluorophenyl)-1,2-oxazol-5-amine could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(2,4,5-trifluorophenyl)-1,2-oxazol-5-amine has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes within host cells. These antiviral properties make 3-(2,4,5-trifluorophenyl)-1,2-oxazol-5-amine a promising candidate for further development in antiviral therapeutics.

The pharmacokinetic profile of 3-(2,4,5-trifluorophenyl)-1,2-oxazol-5-amine has also been studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It demonstrates good oral bioavailability and a reasonable half-life in animal models. These characteristics are essential for ensuring that the compound can effectively reach its target site and exert its therapeutic effects.

Toxicity studies on 3-(2,4,5-trifluorophenyl)-1,2-oxazol-5-amine have been conducted to assess its safety profile. In vitro cytotoxicity assays have shown that this compound is well-tolerated at therapeutic concentrations. Animal studies have also confirmed that it does not exhibit significant toxicity at relevant doses. These findings support the further development of 3-(2,4,5-trifluorophenyl)-1,2-oxazol-5-amine as a safe and effective therapeutic agent.

The synthetic route to produce 3-(2,4,5-trifluorophenyl)-1,2-oxazol-5-amine has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the oxazole ring from appropriate precursors and subsequent functionalization to introduce the trifluoromethyl and amine groups. The robustness and scalability of this synthetic route make it suitable for large-scale production if needed.

In conclusion, 3-(2,4,5-trifluorophenyl)-1,2-oxazol-5-amine (CAS No. 1891448-43-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antiviral properties make it a valuable lead for drug discovery programs targeting these conditions. The favorable pharmacokinetic profile and low toxicity further support its development as a safe and effective therapeutic agent. Ongoing research continues to explore new avenues for optimizing this compound's properties and expanding its therapeutic potential.